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Compound of Interest

Compound Name: Methyl Octanoate

Cat. No.: B045779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of viable alternatives to methyl octanoate for

use in fragrance formulations. Methyl octanoate, a fatty acid methyl ester, is valued for its

delicate, fruity, and wine-like aroma with orange nuances.[1][2][3] However, exploring

alternatives is crucial for perfumers seeking to modulate scent profiles, improve performance,

and enhance product stability. This document presents a comparative analysis of methyl
octanoate against three promising ester alternatives: ethyl octanoate, isoamyl acetate, and

ethyl heptanoate. The comparison is based on their scent profiles, physicochemical properties,

and key performance metrics relevant to the fragrance industry.

Comparative Data of Fragrance Esters
The following tables summarize the key physicochemical and sensory properties of methyl
octanoate and its potential alternatives.

Table 1: Physicochemical Properties
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Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Solubility in
Water

Methyl

Octanoate
111-11-5 C₉H₁₈O₂ 158.24 194-195 Insoluble[4]

Ethyl

Octanoate
106-32-1 C₁₀H₂₀O₂ 172.27 208 70.1 mg/L[5]

Isoamyl

Acetate
123-92-2 C₇H₁₄O₂ 130.19 142.5

Slightly

soluble[6]

Ethyl

Heptanoate
106-30-9 C₉H₁₈O₂ 158.24 188-189

Insoluble[7]

[8]

Table 2: Sensory & Performance Characteristics
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Compound Scent Profile

Odor
Detection
Threshold (in
water)

Substantivity
on Skin

Chemical
Stability

Methyl

Octanoate

Waxy, green,

sweet, with

orange and

herbal nuances.

[9]

0.2-0.9 ppb[10] Moderate

Prone to

hydrolysis under

non-neutral pH

conditions.

Ethyl Octanoate

Fruity, winey,

sweet, with

cognac-apricot

notes.[11]

15 ppb[11] Moderate to high

Generally stable,

but can

hydrolyze over

time, especially

in non-alcoholic

formulations.

Isoamyl Acetate

Intensely sweet,

with dominant

banana and pear

notes.[12]

2-43 ppb[12] Low to moderate

Can hydrolyze

over time in

aqueous or non-

neutral pH

formulations.

Ethyl Heptanoate

Strong, fruity,

winey, with

cognac-like

notes.[11]

2 ppb[13] Moderate

Similar to other

esters,

susceptible to

hydrolysis.

Experimental Protocols
Odor Threshold Determination
The odor detection threshold, the lowest concentration of a substance detectable by the human

sense of smell, is a critical metric in fragrance evaluation. A common method for its

determination is the Triangle Odor Bag Method.[14]

Methodology:
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Sample Preparation: A series of dilutions of the fragrance ester in odor-free water are

prepared.

Panel Selection: A panel of trained sensory assessors is selected. Panelists are typically

screened for their olfactory acuity.

Presentation: Panelists are presented with three samples in odor-free bags: two are identical

blanks (odor-free water), and one contains the diluted odorant.

Evaluation: Panelists are asked to identify the odd sample by sniffing the bags.

Data Analysis: The threshold is determined as the concentration at which a statistically

significant portion of the panel can correctly identify the odorant-containing sample.

Substantivity Evaluation via Headspace Gas
Chromatography-Mass Spectrometry (GC-MS)
Substantivity refers to the longevity of a fragrance on a substrate, such as skin. Dynamic

headspace GC-MS is a powerful technique to quantify the evaporation rate of fragrance

molecules from the skin over time.[15][16]

Methodology:

Sample Application: A standardized amount of the fragrance formulation is applied to a

defined area on the inner forearm of a panelist.

Headspace Sampling: At specified time intervals (e.g., 0, 1, 2, 4, 6 hours), a headspace

collection device is placed over the application site. A controlled flow of inert gas sweeps the

volatile compounds from the skin's surface onto an adsorbent trap.

Thermal Desorption and GC-MS Analysis: The trapped volatile compounds are thermally

desorbed into a gas chromatograph coupled with a mass spectrometer (GC-MS).

Quantification: The amount of each fragrance compound is quantified at each time point by

integrating the peak area in the chromatogram.
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Data Analysis: The evaporation profile and substantivity are determined by plotting the

concentration of the fragrance compound in the headspace over time. A slower decay curve

indicates higher substantivity.

Stability Testing
The chemical stability of a fragrance ingredient is crucial for ensuring the final product's shelf-

life and consistent scent profile. Accelerated stability testing is often employed to predict long-

term stability.

Methodology:

Sample Preparation: The fragrance ester is incorporated into the desired product base (e.g.,

ethanol-based perfume, lotion).

Storage Conditions: Samples are stored under various stress conditions, including elevated

temperatures (e.g., 40°C, 50°C), exposure to UV light, and freeze-thaw cycles. Control

samples are stored under normal conditions.

Analysis: At predetermined time points, the samples are analyzed for changes in color, pH,

and chemical composition using techniques like GC-MS.

Sensory Evaluation: A trained sensory panel evaluates the odor profile of the aged samples

compared to the control to detect any significant changes in scent.

Sensory Evaluation of Fragrance Intensity
A trained sensory panel is indispensable for evaluating the perceived intensity and character of

a fragrance.

Methodology:

Panelist Training: Panelists are trained to identify and rate the intensity of various scent

attributes using a standardized scale (e.g., a Labeled Magnitude Scale from 0 to 100).[17]

Sample Preparation and Presentation: Fragrance samples are prepared in a suitable carrier

(e.g., ethanol) and presented to panelists on smelling strips or applied to the skin in a

controlled manner.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.researchgate.net/figure/A-schematic-diagram-of-olfactory-signal-transduction-Olfactory-signal-transduction_fig2_233787858
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaluation Protocol: Panelists evaluate the fragrance at different time points (top notes, heart

notes, base notes) and rate the intensity of predefined sensory descriptors.

Data Analysis: The intensity ratings are statistically analyzed to determine the sensory profile

of each fragrance and to identify significant differences between samples.

Mandatory Visualizations
Olfactory Signaling Pathway
The perception of smell is initiated by the binding of odorant molecules to olfactory receptors in

the nasal cavity, triggering a signal transduction cascade. This pathway ultimately leads to the

transmission of a neural signal to the brain, where the odor is perceived and interpreted.[6][12]
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Olfactory Signal Transduction Cascade

Experimental Workflow for Substantivity Analysis
The following diagram illustrates the key steps involved in evaluating the substantivity of a

fragrance on the skin using headspace GC-MS.
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Substantivity Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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